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Compound of Interest

Compound Name: Holmium;chloride

Cat. No.: B14488224 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's properties is paramount for ensuring the accuracy and reproducibility of

experimental results. This guide provides a comprehensive cross-verification of the

physicochemical properties of anhydrous and hexahydrated holmium chloride, comparing

commercially available product specifications with established literature data. Detailed

experimental protocols and visual workflows are included to support your research endeavors.

Comparison of Holmium Chloride Properties
The following table summarizes the key physicochemical properties of anhydrous holmium

chloride (HoCl₃) and holmium chloride hexahydrate (HoCl₃·6H₂O), compiled from various

chemical suppliers and cross-referenced with authoritative literature sources.
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Property
Anhydrous
Holmium Chloride
(HoCl₃)

Holmium Chloride
Hexahydrate
(HoCl₃·6H₂O)

Literature
Reference

CAS Number 10138-62-2[1][2][3][4] 14914-84-2[3][5][6] [1][2][3][4][5][6]

Chemical Formula HoCl₃[1][3] HoCl₃·6H₂O[6][7] [1][3][6][7]

Molecular Weight 271.29 g/mol [2][4] 379.38 g/mol [6][8] [2][4][6][8]

Appearance

Yellow, hygroscopic

crystals or powder[1]

[3]

Pale yellow to yellow,

moist powder or

crystals[5][6]

[1][3][5][6]

Melting Point 718 °C[1][9]
165 °C (decomposes)

[6][7][10]
[1][6][7][8][9][10]

Boiling Point 1500 °C[3][9]
Not applicable

(decomposes)
[3][9]

Density 3.7 g/cm³[3][9] Not available [3][9]

Solubility Soluble in water[3][9]
Highly soluble in

water[5][6]
[3][5][6][9]

Experimental Protocols
Accurate determination of the physicochemical properties of hygroscopic materials like

holmium chloride requires stringent experimental conditions. Below are detailed methodologies

for key characterization experiments, based on standard practices for rare-earth compounds.

Synthesis of Anhydrous Holmium Chloride
A common laboratory-scale synthesis of anhydrous holmium chloride involves the reaction of

holmium oxide with a chlorinating agent in a controlled environment.
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Synthesis of Anhydrous Holmium Chloride

Reactants

Process

Products

Holmium(III) Oxide (Ho₂O₃)

Mixing of Reactants

Ammonium Chloride (NH₄Cl)

Heating at 200-250°C
in a tube furnace

Solid Mixture

Anhydrous Holmium(III) Chloride (HoCl₃)

Solid Product

Ammonia (NH₃)

Gaseous Byproduct

Water (H₂O)

Gaseous Byproduct

Click to download full resolution via product page

Workflow for the synthesis of anhydrous holmium chloride.

Protocol:

Holmium(III) oxide (Ho₂O₃) and a stoichiometric excess of ammonium chloride (NH₄Cl) are

thoroughly mixed in a mortar and pestle.

The mixture is placed in a quartz boat and inserted into a tube furnace.
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The furnace is heated to 200-250°C under a stream of inert gas (e.g., argon) to prevent the

formation of oxychlorides.

The reaction is held at this temperature for several hours to ensure complete conversion.

The gaseous byproducts, ammonia (NH₃) and water (H₂O), are carried away by the inert gas

stream.

The resulting anhydrous holmium(III) chloride (HoCl₃) is cooled to room temperature under

the inert atmosphere to prevent rehydration.

Determination of Melting Point
The melting point of hygroscopic inorganic salts is determined using a capillary method under a

controlled atmosphere.
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Melting Point Determination

Sample Preparation

Measurement

Result

Grind sample to a fine powder

Load powder into a capillary tube

Seal the capillary tube

Place in melting point apparatus

Heat at a controlled rate

Observe for melting

Record temperature range of melting

Click to download full resolution via product page

Workflow for melting point determination.
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Protocol:

A small sample of anhydrous holmium chloride is finely ground in a dry environment (e.g., a

glove box).

The powdered sample is packed into a thin-walled capillary tube.

The open end of the capillary tube is sealed to prevent the absorption of atmospheric

moisture.

The sealed capillary is placed in a calibrated melting point apparatus.

The temperature is increased at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperatures at which the substance begins to melt and completely liquefies are

recorded as the melting range.

Determination of Solubility
The solubility of holmium chloride in water can be determined by preparing a saturated solution

and measuring the concentration of the dissolved salt.
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Solubility Determination

Saturated Solution Preparation

Analysis

Calculation

Add excess HoCl₃ to water

Equilibrate at constant temperature with stirring

Filter to remove undissolved solid

Dilute a known volume of the filtrate

Measure Ho³⁺ concentration (e.g., by ICP-OES)

Calculate solubility in g/100 mL

Click to download full resolution via product page

Workflow for solubility determination.

Protocol:
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An excess amount of holmium chloride is added to a known volume of deionized water in a

sealed container.

The mixture is agitated (e.g., using a magnetic stirrer) in a constant temperature bath until

equilibrium is reached (typically 24-48 hours).

The saturated solution is allowed to settle, and a sample of the supernatant is carefully

withdrawn and filtered to remove any undissolved solid.

A known volume of the clear filtrate is accurately diluted.

The concentration of holmium ions (Ho³⁺) in the diluted solution is determined using a

suitable analytical technique, such as Inductively Coupled Plasma - Optical Emission

Spectrometry (ICP-OES).

The solubility is then calculated and expressed as grams of solute per 100 mL of solvent.

Cross-Verification and Conclusion
The data presented in the comparison table demonstrates a high degree of consistency

between the properties of commercially available holmium chloride and the values reported in

scientific literature. Minor variations in reported melting points can be attributed to differences in

experimental conditions and sample purity. The hygroscopic nature of both the anhydrous and

hexahydrated forms is a critical consideration for handling and storage, as moisture absorption

can significantly alter the material's properties.

For researchers utilizing holmium chloride, it is recommended to:

Always handle the compound in a dry atmosphere (e.g., a glove box or under a stream of

inert gas) to prevent hydration.

Verify the purity of the material, as impurities can affect experimental outcomes.

Utilize the detailed experimental protocols provided as a foundation for in-house

characterization and quality control.

This guide serves as a valuable resource for the scientific community, facilitating the informed

selection and use of holmium chloride in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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